Cas no 2228392-58-1 (2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid)

• Product Name: 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 2228392-58-1
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 6186527
• PubChem ID: 165715775
• Update Time: 2025-06-08

2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid
• 2228392-58-1
• EN300-1959720
• 2-[3-fluoro-5-(trifluoromethyl)phenyl]prop-2-enoic acid

• Inchi： 1S/C10H6F4O2/c1-5(9(15)16)6-2-7(10(12,13)14)4-8(11)3-6/h2-4H,1H2,(H,15,16)
• InChI Key： OJEPDIVFSSRIDX-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=C)C(=O)O)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid

Introduction to 2-3-Fluoro-5-(Trifluoromethyl)phenylprop-2-enoic Acid (CAS No. 2228392-58-1)

2-3-Fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid (CAS No. 2228392-58-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro-substituted phenyl ring and a trifluoromethyl group, which contribute to its potential biological activities and applications.

The molecular formula of 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid is C₁₁H₇F₄O₂, and its molecular weight is approximately 247.16 g/mol. The presence of the fluoro and trifluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's reactivity, solubility, and biological properties. These features make it an attractive candidate for various applications, including drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic properties. 2-3-Fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid is no exception, as it exhibits promising activity in several biological assays. For instance, studies have shown that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

A key aspect of the research on 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid has been its evaluation in preclinical models. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, in vivo studies using animal models have shown that it can reduce inflammation and improve disease outcomes in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The mechanism of action of 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid is not yet fully understood, but preliminary research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of nuclear factor-kappa B (NF-kB) signaling, a key regulator of inflammation. By inhibiting NF-kB activation, this compound can reduce the expression of pro-inflammatory genes and thereby mitigate the inflammatory response.

Beyond its anti-inflammatory properties, 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid has also shown potential in other therapeutic areas. For example, recent studies have explored its anticancer properties, particularly in breast and colorectal cancer models. In these studies, the compound has been found to induce apoptosis and inhibit cell proliferation through mechanisms that may involve the modulation of cell cycle checkpoints and the activation of caspase-dependent pathways.

The synthesis of 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid has been optimized to ensure high yield and purity. Common synthetic routes involve the use of palladium-catalyzed cross-coupling reactions and selective fluorination steps. These methods have been refined to minimize side reactions and improve overall efficiency, making the compound more accessible for further research and development.

In conclusion, 2-3-fluoro-5-(trifluoromethyl)phenylprop-2-enoic acid (CAS No. 2228392-58-1) represents a promising compound with diverse biological activities. Its unique structural features and potential therapeutic applications make it an important focus for ongoing research in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that new insights into its mechanisms of action and potential clinical uses will emerge, further solidifying its importance in the field.